Cas no 17268-94-9 (2-amino-4-propoxybutanoic acid)

• Product Name: 2-amino-4-propoxybutanoic acid
• CAS No: 17268-94-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 2713232
• PubChem ID: 537422
• Update Time: 2025-06-25

2-amino-4-propoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Homoserine, O-propyl-
• 2-amino-4-propoxybutanoic acid

• Inchi： 1S/C7H15NO3/c1-2-4-11-5-3-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： XZHHXWIVPJZZES-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](CCOCCC)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-propoxybutanoic acid

Introduction to 2-amino-4-propoxybutanoic acid (CAS No. 17268-94-9)

2-amino-4-propoxybutanoic acid, identified by the chemical abstracts service number 17268-94-9, is a compound of significant interest in the field of medicinal chemistry and biochemical research. This molecule, featuring both an amino group and a propoxy substituent, exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications. The presence of these functional groups imparts reactivity and solubility characteristics that are advantageous for drug design and synthesis.

The structure of 2-amino-4-propoxybutanoic acid consists of a four-carbon backbone with an amino group at the second carbon and a propoxy group at the fourth carbon. This arrangement creates a molecule with potential chiral centers, making it a candidate for stereoselective synthesis and applications in asymmetric catalysis. The compound's solubility in polar solvents such as water and ethanol further enhances its utility in pharmaceutical formulations.

In recent years, there has been growing interest in 2-amino-4-propoxybutanoic acid due to its potential role as a building block in the synthesis of more complex molecules. Researchers have explored its utility in the development of novel antibiotics, where its structural features contribute to binding affinity with bacterial enzymes. Additionally, its incorporation into peptide mimetics has shown promise in modulating biological pathways associated with inflammation and immune response.

One of the most compelling aspects of 2-amino-4-propoxybutanoic acid is its versatility in medicinal chemistry. The compound's reactivity allows for modifications at multiple sites, enabling the creation of derivatives with tailored pharmacological properties. For instance, researchers have synthesized analogs that exhibit enhanced bioavailability or targeted delivery mechanisms, making them attractive for treating neurological disorders or metabolic diseases.

The synthesis of 2-amino-4-propoxybutanoic acid has been optimized through various chemical pathways, including reductive amination and nucleophilic substitution reactions. Advances in synthetic methodologies have enabled the production of high-purity batches, which are essential for rigorous preclinical studies. These studies have demonstrated that derivatives of this compound can interact with biological targets in ways that suggest therapeutic potential for conditions such as cancer, neurodegeneration, and cardiovascular disease.

Recent publications highlight the use of 2-amino-4-propoxybutanoic acid in the development of enzyme inhibitors. Its structural framework provides a scaffold for designing molecules that can selectively inhibit enzymes involved in disease pathways. For example, studies have shown that certain derivatives can disrupt the activity of kinases, which are overactive in many cancers. This capability underscores the compound's importance as a pharmacological tool.

The pharmacokinetic profile of 2-amino-4-propoxybutanoic acid and its derivatives is another area of active investigation. Researchers are particularly interested in optimizing absorption, distribution, metabolism, and excretion (ADME) properties to enhance therapeutic efficacy while minimizing side effects. Computational modeling techniques have been employed to predict how structural modifications will influence these properties, accelerating the drug discovery process.

In conclusion, 2-amino-4-propoxybutanoic acid (CAS No. 17268-94-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable asset for designing novel therapeutics targeting various diseases. As research continues to uncover new insights into its biological interactions, this compound is poised to play an increasingly significant role in the development of next-generation medicines.